Cas no 898793-85-6 (Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate)

• Product Name: Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate
• CAS No: 898793-85-6
• MF: C₂₂H₃₃NO₃
• MW: 359.502326726913
• MDL: MFCD03842006
• CID: 1948495
• PubChem ID: 24724780
• Update Time: 2025-10-28

Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-OXO-8-[3-(PIPERIDINOMETHYL)PHENYL]OCTANOATE
• ethyl 8-oxo-8-[3-(1-piperidylmethyl)phenyl]octanoate
• LogP
• ethyl 8-oxo-8-[3-(piperidin-1-ylmethyl)phenyl]octanoate
• MS-21453
• ethyl8-oxo-8-[3-(piperidinomethyl)phenyl]octanoate
• AKOS016020570
• MFCD03842006
• 898793-85-6
• DTXSID40643177
• Ethyl 8-oxo-8-{3-[(piperidin-1-yl)methyl]phenyl}octanoate
• Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate

• MDL： MFCD03842006
• Inchi： 1S/C22H33NO3/c1-2-26-22(25)14-7-4-3-6-13-21(24)20-12-10-11-19(17-20)18-23-15-8-5-9-16-23/h10-12,17H,2-9,13-16,18H2,1H3
• InChI Key： DVWNYXBFGIEPOF-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(=O)OCC)C1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 359.24600
• Monoisotopic Mass: 359.24604391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 4.69680

Additional information on Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate

Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate (CAS No. 898793-85-6): A Comprehensive Overview

Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate, identified by its CAS number 898793-85-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories worldwide. The unique structural features of Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate contribute to its potential applications in drug discovery and therapeutic interventions.

The molecular structure of Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate consists of an octanoate ester moiety linked to a phenyl ring, which is further substituted with a piperidinomethyl group. This arrangement creates a complex and versatile scaffold that can interact with various biological targets. The presence of the 8-oxo group enhances the compound's reactivity and binding affinity, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate has been studied for its potential role in these areas due to its ability to interact with key enzymes and receptors involved in these processes. Preliminary studies have shown that this compound exhibits inhibitory effects on certain enzymes, which could lead to the development of new therapeutic agents.

The synthesis of Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate involves multi-step organic reactions, including esterification, alkylation, and functional group transformations. The precise control of reaction conditions is crucial to achieving high yields and purity levels. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis process.

One of the most compelling aspects of Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate is its potential as a lead compound for drug development. Researchers have utilized computational methods, including molecular docking and virtual screening, to identify potential binding interactions between this compound and biological targets. These studies have revealed promising candidates for further experimental validation.

The pharmacological profile of Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate has been evaluated through in vitro and in vivo studies. These investigations have provided insights into its mechanism of action, toxicity profile, and potential therapeutic benefits. The compound has shown moderate solubility in aqueous solutions, which is an important factor for drug formulation and delivery.

In conclusion, Ethyl 8-oxo-8-3-(piperidinomethyl)phenyloctanoate (CAS No. 898793-85-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As further studies continue to uncover its potential applications, this compound is poised to play a crucial role in the development of next-generation drugs.